Cas no 1352806-57-5 (3-(methyl-d3)-4H-1,2,4-triazole-5-d)

• Product Name: 3-(methyl-d3)-4H-1,2,4-triazole-5-d
• CAS No: 1352806-57-5
• MF: C₃H₅N₃
• MW: 87.1165463924408
• CID: 6825440
• PubChem ID: 137092094
• Update Time: 2025-03-27

3-(methyl-d3)-4H-1,2,4-triazole-5-d Chemical and Physical Properties

Names and Identifiers

• CS-23562
• 3-(methyl-d3)-4H-1,2,4-triazole-5-d
• 1352806-57-5

• Inchi： 1S/C3H5N3/c1-3-4-2-5-6-3/h2H,1H3,(H,4,5,6)/i1D3,2D
• InChI Key： PZKFSRWSQOQYNR-MZCSYVLQSA-N
• SMILES： N1C(C([2H])([2H])[2H])=NC([2H])=N1

Computed Properties

• Exact Mass: 87.073454156Da
• Monoisotopic Mass: 87.073454156Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.6Ų